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Compound of Interest

Compound Name: Fmoc-D-Dap(Aloc)-OH

Cat. No.: B613512 Get Quote

Essential Safety and Handling Guide for Fmoc-D-
Dap(Aloc)-OH
This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling Fmoc-D-Dap(Aloc)-OH. Adherence to these

procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Physicochemical and Safety Data
A summary of key quantitative data for Fmoc-D-Dap(Aloc)-OH is presented below. This

information is essential for safe handling and accurate experimental planning.

Property Value Reference

CAS Number 188970-92-5 [1][2]

Molecular Formula C₂₂H₂₂N₂O₆ [2]

Molecular Weight 410.42 g/mol [2]

Appearance Solid

Storage Temperature 2-8°C

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK) WGK 3
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Hazard Identification and Personal Protective Equipment
(PPE)
Fmoc-D-Dap(Aloc)-OH is classified with the following hazards:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

To mitigate these risks, the following personal protective equipment (PPE) is mandatory when

handling this compound.

PPE Category Handling Solid Form Handling Solution Form

Eye and Face Protection
Chemical safety goggles or

glasses

Chemical safety goggles or

face shield

Hand Protection Nitrile gloves
Nitrile gloves (consider double-

gloving)

Body Protection Laboratory coat Laboratory coat

Respiratory Protection
Type N95 (US) dust mask or

equivalent

Not generally required if

handled in a fume hood

All handling of solid Fmoc-D-Dap(Aloc)-OH should be conducted in a chemical fume hood or a

ventilated balance enclosure to minimize inhalation of dust.

Operational Plan: From Receipt to Disposal
This section outlines a step-by-step protocol for the safe handling and disposal of Fmoc-D-
Dap(Aloc)-OH.

Receiving and Storage
Upon receipt, verify the integrity of the container.
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Store the tightly sealed container in a cool, dry, and well-ventilated place at 2-8°C.

Store apart from incompatible materials and foodstuff containers.

Preparation for Use (Reconstitution)
Preparation: Before handling, ensure you are wearing the appropriate PPE for solid

compounds. All operations should be performed in a chemical fume hood.

Equilibration: Allow the sealed container of Fmoc-D-Dap(Aloc)-OH to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Tare a sterile, dry vial on a calibrated analytical balance. Carefully transfer the

desired amount of the solid compound to the vial using a clean spatula. Avoid creating dust.

Dissolution: Add the appropriate solvent (e.g., Dimethylformamide - DMF) to the vial with the

solid. Cap the vial and vortex or sonicate until the solid is completely dissolved.

Use in Solid-Phase Peptide Synthesis (SPPS)
Fmoc-D-Dap(Aloc)-OH is utilized in Fmoc-based solid-phase peptide synthesis. The Aloc

(allyloxycarbonyl) protecting group is stable to the basic conditions (e.g., piperidine) used for

Fmoc group removal and acidic conditions (e.g., Trifluoroacetic acid - TFA) used for cleavage

from many resins.[4]

Deprotection of the Aloc Group: The Aloc group is typically removed under mild conditions

using a palladium(0) catalyst. This step introduces specific hazards associated with palladium

catalysts.

Catalyst: A common catalyst is Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄).

Safety with Palladium Catalysts:

Palladium catalysts can be pyrophoric, especially when dry and exposed to air.[5]

Handle palladium catalysts in an inert atmosphere (e.g., argon or nitrogen).[5]

Keep the catalyst away from heat, sparks, and open flames.[5]
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Store palladium catalysts in a cool, dry, and well-ventilated area in tightly closed

containers.[5]

Disposal Plan
Proper disposal of Fmoc-D-Dap(Aloc)-OH and associated waste is crucial for environmental

and personal safety.

Solid Waste:

Collect unused or expired solid Fmoc-D-Dap(Aloc)-OH in a designated hazardous

chemical waste container.[6]

Contaminated materials such as weighing paper, gloves, and pipette tips must also be

disposed of as hazardous chemical waste.[6][7]

Liquid Waste:

All liquid waste, including reaction mixtures and solvent washes containing Fmoc-D-
Dap(Aloc)-OH, must be collected in a clearly labeled, sealed hazardous waste container.

[6]

Label the container with "Hazardous Waste" and list all chemical components.[6]

Never dispose of chemical waste down the drain.[6][8]

Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary

landfill, if local regulations permit.[8]

Final Disposal:

All hazardous waste must be disposed of through your institution's certified chemical

waste disposal program.[6][9]

Experimental Workflow Visualization
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The following diagram illustrates the key stages in the safe handling and disposal workflow for

Fmoc-D-Dap(Aloc)-OH.

Workflow for Handling Fmoc-D-Dap(Aloc)-OH
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Click to download full resolution via product page

Caption: Safe handling workflow for Fmoc-D-Dap(Aloc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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